Cas no 126808-96-6 ((5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol)

• Product Name: (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol
• CAS No: 126808-96-6
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• MDL: MFCD01995705
• CID: 3034183
• PubChem ID: 2920965
• Update Time: 2025-05-20

(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Oprea1_727440
• TIMTEC-BB SBB011473
• (5-MERCAPTO-4-METHYL-4H-[1,2,4]TRIAZOL-3-YL)-PHENYL-METHANOL
• 5-(hydroxy-phenylmethyl)-4-methyl-2H-1,2,4-triazole-3-thione
• 5-(hydroxy-phenyl-methyl)-4-methyl-2H-1,2,4-triazole-3-thione
• 006509
• ZERO
• (5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol
• 3-[hydroxy(phenyl)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• (4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol
• (4-methyl-5-sulfanyl(1,2,4-triazol-3-yl))phenylmethan-1-ol
• HMS1695C05
• BFA80896
• STK734188
• 4H-1,2,4-triazole-3-methanol, 5-mercapto-4-methyl-al
• 4H-1,2,4-triazole-3-methanol, 5-mercapto-4-methyl-alpha-phenyl-
• LS-07714
• AKOS016347511
• H34316
• MFCD01995705
• AKOS000300488
• 126808-96-6
• ALBB-024036
• CS-0316568
• ZERO/006509
• BAS 04849991
• (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol

• MDL： MFCD01995705
• Inchi： 1S/C10H11N3OS/c1-13-9(11-12-10(13)15)8(14)7-5-3-2-4-6-7/h2-6,8,14H,1H3,(H,12,15)
• InChI Key： PUHARJNOBAHWFF-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C2C=CC=CC=2)O)N1C

Computed Properties

• Exact Mass: 221.06228316Da
• Monoisotopic Mass: 221.06228316Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80

(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol

Introduction to (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol (CAS No. 126808-96-6)

(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol, with the Chemical Abstracts Service (CAS) number 126808-96-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 5-mercapto group, a 4-methyl substitution on the triazole ring, and a phenylmethanol moiety. These structural elements contribute to its potential applications in various therapeutic areas.

The chemical structure of (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol is particularly noteworthy for its ability to form stable complexes with metal ions. This property has been extensively studied in the context of metal chelation and coordination chemistry. Recent research has shown that such complexes can exhibit enhanced biological activity and improved pharmacokinetic properties compared to their parent compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that metal complexes of this compound exhibited potent antimicrobial and antifungal activities against a range of pathogenic strains.

In the realm of medicinal chemistry, (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has been explored for its potential as a lead compound in drug discovery. Its thiol group (-SH) is known to participate in redox reactions and can modulate the activity of various enzymes and proteins. This makes it a promising candidate for developing drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. A recent review in the Bioorganic & Medicinal Chemistry Letters highlighted the role of thiol-containing compounds in modulating redox homeostasis and their therapeutic implications.

The synthesis of (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 5-amino-tetrazole with an appropriate thiol and an aldehyde or ketone under mild conditions. The resulting intermediate is then subjected to further modifications to introduce the desired substituents. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

The biological activity of (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has been evaluated in various in vitro and in vivo models. Preclinical studies have shown that it exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess cytotoxic effects against certain cancer cell lines, making it a potential candidate for anticancer drug development. A study published in the Cancer Letters reported that this compound induced apoptosis in human breast cancer cells through the activation of caspase-dependent pathways.

The pharmacokinetic profile of (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol

In conclusion, (5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol (CAS No. 126808-96-6) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the scientific community.